Cas no 1565498-47-6 (4-cyclopropyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-cyclopropyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565498-47-6
• MF: C₉H₁₄ClN₃O₂S
• MW: 263.744359493256
• CID: 5296611
• PubChem ID: 104018746
• Update Time: 2025-05-20

4-cyclopropyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1565498-47-6
• 4-cyclopropyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride
• EN300-782666

• Inchi： 1S/C9H14ClN3O2S/c1-6(2)5-8-11-12-9(16(10,14)15)13(8)7-3-4-7/h6-7H,3-5H2,1-2H3
• InChI Key： NFNQYAWPUXAXTD-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(CC(C)C)N1C1CC1)(=O)=O

Computed Properties

• Exact Mass: 263.0495256g/mol
• Monoisotopic Mass: 263.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-cyclopropyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride

4-Cyclopropyl-5-(2-Methylpropyl)-4H-1,2,4-Triazole-3-Sulfonyl Chloride (CAS No. 1565498-47-6)

The compound 4-cyclopropyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565498-47-6) is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of sulfonyl chlorides, which are widely used as reactive intermediates in organic synthesis. The structure of this molecule incorporates a cyclopropyl group, a 2-methylpropyl substituent, and a triazole ring system, all of which contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonyl chlorides in the development of advanced materials and pharmaceutical agents. The cyclopropyl group in this compound introduces strain into the molecule, which can enhance reactivity in certain reactions. Similarly, the 2-methylpropyl substituent provides steric bulk, which can influence the molecule's solubility and stability. The triazole ring system is known for its aromaticity and ability to participate in hydrogen bonding, making it a valuable component in medicinal chemistry for designing bioactive compounds.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of sulfonamides. Sulfonamides are extensively used in drug design due to their ability to modulate enzyme activity and receptor binding. The sulfonyl chloride functional group in this compound allows for straightforward conversion into sulfonamides through nucleophilic substitution reactions. This makes it a versatile building block for researchers working on novel therapeutic agents.

Moreover, the triazole moiety in this compound has garnered attention in the field of click chemistry. Triazoles are commonly used as bioisosteres and scaffolds for constructing complex molecular architectures. The combination of a triazole ring with a sulfonyl chloride group opens up new possibilities for designing molecules with enhanced pharmacokinetic properties.

In terms of synthesis, this compound can be prepared via a multi-step process involving the reaction of an appropriate triazole derivative with a sulfonyl chloride precursor. The exact synthetic route would depend on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions, such as temperature and solvent choice, is critical to ensure high yields and minimize side reactions.

The physical properties of this compound, including its melting point, boiling point, and solubility, are essential considerations for its practical applications. While specific data for CAS No. 1565498-47-6 may not be widely available due to its specialized nature, general trends for sulfonyl chlorides suggest that it may have limited solubility in polar solvents but could be more soluble in non-polar or organic solvents.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of this compound is crucial for ensuring safe handling and disposal. Research into similar sulfonyl chloride derivatives has shown that they can undergo hydrolysis under certain conditions, leading to the formation of corresponding sulfonic acids or other byproducts.

In conclusion, 4-cyclopropyl-5-(2-methylpropyl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565498-47-6) represents a valuable addition to the arsenal of chemical tools available to researchers. Its unique structure and functional groups make it a promising candidate for applications ranging from drug discovery to materials science. As research into sulfonyl chlorides continues to evolve, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems.